N-Benzoyl-O,alpha-dimethyl-D-tyrosyl-N-cyclohexyl-L-phenylalaninamide

• IUPAC Name: N-[(2R)-1-[[(2S)-1-(cyclohexylamino)-1-oxo-3-phenylpropan-2-yl]amino]-3-(4-methoxyphenyl)-2-methyl-1-oxopropan-2-yl]benzamide
• InChI: InChI=1S/C33H39N3O4/c1-33(23-25-18-20-28(40-2)21-19-25,36-30(37)26-14-8-4-9-15-26)32(39)35-29(22-24-12-6-3-7-13-24)31(38)34-27-16-10-5-11-17-27/h3-4,6-9,12-15,18-21,27,29H,5,10-11,16-17,22-23H2,1-2H3,(H,34,38)(H,35,39)(H,36,37)/t29-,33+/m0/s1
• InChI Key: CCBHAMSLAUWPJD-RYCFQHDISA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)(C(=O)NC(CC2=CC=CC=C2)C(=O)NC3CCCCC3)NC(=O)C4=CC=CC=C4
• Isomeric SMILES: C[C@@](CC1=CC=C(C=C1)OC)(C(=O)N[C@@H](CC2=CC=CC=C2)C(=O)NC3CCCCC3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C33H39N3O4
• DSSTOX Substance ID: DTXSID00675671
• Molecular Weight: 541.7 g/mol
• CAS No.: 172168-08-0

Description

An intermediate for the preparation of D-α-Methyltyrosine

Scientific Research Applications

Synthesis and Development

• Synthesis of Anti-HBV Drug Y101 : The compound N-Benzoyl-O,alpha-dimethyl-D-tyrosyl-N-cyclohexyl-L-phenylalaninamide is key in the synthesis of the anti-HBV drug Y101. A scalable and practical method for synthesizing Y101 was developed, improving earlier methods that were unsuitable for large-scale production (Hu et al., 2014).

Quality Control in Drug Manufacturing

• Identification and Minimization of Impurities in Y101 : Detailed identification of impurities in the preclinical anti-HBV drug Y101 (which utilizes this compound) was conducted. Strategies were applied to minimize these impurities in line with International Conference on Harmonization standards, crucial for quality control in clinical sample manufacture (Hu et al., 2013).

Peptide Bond Synthesis

• Enzymatic Synthesis of Peptides : Research on peptide bond synthesis using enzymes like chymotrypsin and carboxypeptidase Y has shown that N-Benzoyl-L-tyrosyl-L-phenylalanine amide, closely related to the query compound, is significant in understanding enzyme kinetics and specificity in organic solvents. This research contributes to the broader understanding of peptide synthesis (Gaertner & Puigserver, 1989), (Cramer & Horváth, 1989).

Pharmacokinetics and Biochemistry

• N-Benzoyl-L-phenylalaninal in Enzyme Inhibition : Studies on N-Benzoyl-L-phenylalaninal, structurally related to the compound of interest, have provided insights into enzyme inhibition mechanisms, particularly involving alpha-chymotrypsin. This research is vital for understanding the biochemical interactions of similar compounds (Chen et al., 1979).

Protein Engineering

• Incorporation into Proteins for Biological Studies : Efforts have been made to incorporate similar compounds like N-benzoyl-L-phenylalanine into proteins in Escherichia coli, which is useful for studying protein interactions. This type of research is crucial for advancing our understanding of protein function and interaction (Chin et al., 2002).